N-(1,3,7,12-tetrahydroxycholan-24-oyl)-2-aminopropionic acid
N-(1,3,7,12-tetrahydroxycholan-24-oyl)-2-aminopropionic acid
Brand Name:
Vulcanchem
CAS No.:
145644-16-2
VCID:
VC0234094
InChI:
InChI=1S/C27H45NO7/c1-13(5-8-23(33)28-14(2)25(34)35)17-6-7-18-24-19(12-22(32)27(17,18)4)26(3)15(10-20(24)30)9-16(29)11-21(26)31/h13-22,24,29-32H,5-12H2,1-4H3,(H,28,33)(H,34,35)/t13-,14+,15+,16+,17-,18?,19?,20-,21-,22+,24?,26+,27-/m1/s1
SMILES:
CC(CCC(=O)NC(C)C(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(C(CC(C4)O)O)C)O)O)C
Molecular Formula:
C44H41NO8
Molecular Weight:
495.6 g/mol
N-(1,3,7,12-tetrahydroxycholan-24-oyl)-2-aminopropionic acid
CAS No.: 145644-16-2
Main Products
VCID: VC0234094
Molecular Formula: C44H41NO8
Molecular Weight: 495.6 g/mol
| CAS No. | 145644-16-2 |
|---|---|
| Product Name | N-(1,3,7,12-tetrahydroxycholan-24-oyl)-2-aminopropionic acid |
| Molecular Formula | C44H41NO8 |
| Molecular Weight | 495.6 g/mol |
| IUPAC Name | (2S)-2-[[(4R)-4-[(1R,3S,5S,7R,10S,12S,13R,17R)-1,3,7,12-tetrahydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]propanoic acid |
| Standard InChI | InChI=1S/C27H45NO7/c1-13(5-8-23(33)28-14(2)25(34)35)17-6-7-18-24-19(12-22(32)27(17,18)4)26(3)15(10-20(24)30)9-16(29)11-21(26)31/h13-22,24,29-32H,5-12H2,1-4H3,(H,28,33)(H,34,35)/t13-,14+,15+,16+,17-,18?,19?,20-,21-,22+,24?,26+,27-/m1/s1 |
| Standard InChIKey | KHYZGCGRKWKJSL-ARRWNMQOSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)N[C@@H](C)C(=O)O)[C@H]1CCC2[C@@]1([C@H](CC3C2[C@@H](C[C@H]4[C@@]3([C@@H](C[C@H](C4)O)O)C)O)O)C |
| SMILES | CC(CCC(=O)NC(C)C(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(C(CC(C4)O)O)C)O)O)C |
| Canonical SMILES | CC(CCC(=O)NC(C)C(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(C(CC(C4)O)O)C)O)O)C |
| Synonyms | CA-1beta-ol-APA N-(1,3,7,12-tetrahydroxycholan-24-oyl)-2-aminopropionic acid N-(1-hydroxycholyl)-2-aminopropionic acid |
| PubChem Compound | 5487513 |
| Last Modified | Nov 11 2021 |
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